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Compound of Interest

Compound Name: 2-Butylphenol

Cat. No.: B3051182 Get Quote

An In-depth Technical Guide to 2-Butylphenol: Isomers, Properties, and Synthesis

This technical guide provides a comprehensive overview of 2-butylphenol, a significant

organic compound utilized in various industrial and research applications. Due to the existence

of different isomers based on the structure of the butyl group, this guide will address the distinct

properties and characteristics of 2-n-butylphenol, 2-sec-butylphenol, and 2-tert-butylphenol.

This document is intended for researchers, chemists, and professionals in drug development,

offering detailed data, experimental protocols, and visualizations of relevant chemical

processes.

Isomers of 2-Butylphenol
The term "2-butylphenol" can refer to three distinct isomers, each with a unique Chemical

Abstracts Service (CAS) number and slightly different physical properties. The position of the

butyl group at the ortho position to the hydroxyl group is constant, but the structure of the butyl

group itself varies.

2-n-Butylphenol: The butyl group is a straight chain (CH₃CH₂CH₂CH₂-).

2-sec-Butylphenol: The butyl group is branched at the first carbon (CH₃CH₂CH(CH₃)-).

2-tert-Butylphenol: The butyl group is a tertiary butyl group ((CH₃)₃C-).
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The structural differences among the isomers of 2-butylphenol lead to variations in their

physical and chemical properties. The following tables summarize key quantitative data for

each isomer.

Table 1: General Properties
Property 2-n-Butylphenol 2-sec-Butylphenol 2-tert-Butylphenol

CAS Number 3180-09-4[1][2] 89-72-5[3][4][5][6]
88-18-6[7][8][9][10]

[11]

Molecular Formula C₁₀H₁₄O[1][2] C₁₀H₁₄O[3][4][5] C₁₀H₁₄O[7][8][9][10]

Molecular Weight 150.22 g/mol [1][2] 150.22 g/mol [3][4][5] 150.22 g/mol [8][9][10]

Appearance
Colorless to pale

yellow liquid[12]
Amber clear liquid[3]

Colorless oil/liquid[8]

[10][11]

Table 2: Physical Properties
Property 2-n-Butylphenol 2-sec-Butylphenol 2-tert-Butylphenol

Melting Point -20 °C[12] 12 °C[3] -7 °C[8][9][10][13]

Boiling Point 233-235 °C[12] 226-228 °C[3] 224 °C[9][10][11][13]

Density Not specified 0.982 g/cm³[3]
0.978 g/mL at 25°C[8]

[9]

Vapor Pressure
0.036 mmHg @

25°C[12]

0.05 mmHg @

25°C[3]

0.05 mmHg @

20°C[9][13]

Flash Point Not specified 112 °C[3] 110 °C[13]

Refractive Index

(n20/D)
Not specified Not specified 1.523[9]

Solubility Insoluble in water[3] Insoluble in water[3]

Moderately soluble in

water; soluble in

organic solvents and

basic water[7][8]
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Experimental Protocols
This section provides detailed methodologies for the synthesis and analysis of 2-butylphenol
isomers.

Synthesis of 2-tert-Butylphenol via Friedel-Crafts
Alkylation
The industrial preparation of 2-tert-butylphenol is commonly achieved through the acid-

catalyzed alkylation of phenol with isobutene.[8][11][14]

Objective: To synthesize 2-tert-butylphenol by reacting phenol with isobutylene using an acid

catalyst.

Materials:

Phenol

Isobutylene gas

Acid catalyst (e.g., sulfonated polystyrene-polydivinylbenzene ion exchange resin, acid-

supported alumina)[14]

Reaction vessel (e.g., three-necked flask or autoclave)

Stirring mechanism

Heating mantle

Gas flow controller

Condenser

Distillation apparatus

Procedure:
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Catalyst and Reactant Charging: Charge the reaction vessel with a measured amount of

phenol and the acid catalyst. For example, a weight ratio of 1:0.05 for phenol to activated

clay can be used.[7]

Heating: Heat the mixture to the desired reaction temperature (e.g., 80-120°C) with

continuous stirring.[7]

Introduction of Alkylating Agent: Introduce a controlled flow of isobutylene gas into the

reaction mixture. The molar ratio of phenol to isobutylene is typically maintained around

1:1.2.[7]

Reaction Monitoring: The reaction progress can be monitored by techniques such as Gas

Chromatography (GC) to determine the conversion of phenol and the selectivity towards 2-

tert-butylphenol.

Reaction Termination and Catalyst Removal: Once the desired conversion is achieved, stop

the flow of isobutylene and cool the reaction mixture. The solid catalyst is then removed by

filtration.

Product Purification: The resulting liquid product, which may contain unreacted phenol and

other isomers like 4-tert-butylphenol, is purified by fractional distillation under reduced

pressure to isolate the 2-tert-butylphenol.
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Synthesis Workflow for 2-tert-Butylphenol

Phenol

Reaction Vessel
(80-120°C, Stirring)

Isobutylene Acid Catalyst

Filtration

Fractional Distillation

Catalyst / Byproducts

Spent Catalyst

Pure 2-tert-Butylphenol

Byproducts

Click to download full resolution via product page

General synthesis workflow for 2-tert-butylphenol.

Synthesis of 2-sec-Butylphenol
The synthesis of 2-sec-butylphenol can be achieved by the alkylation of phenol with n-butenes

using an aluminum phenoxide catalyst.[15]

Objective: To synthesize 2-sec-butylphenol from phenol and butene-2.

Materials:
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Phenol

Butene-2

Aluminum phenoxide catalyst

High-pressure reactor (autoclave)

Stirring mechanism

Heating system

Dilute aqueous hydrochloric acid

Distillation apparatus

Procedure:

Catalyst and Reactant Charging: A mixture of phenol and butene-2 (e.g., 1:0.5 to 1:0.85

molar ratio) is charged into the high-pressure reactor containing the aluminum phenoxide

catalyst.[15]

Reaction Conditions: The reactor is sealed and heated to a temperature of 180–255°C under

a pressure of 1.0–1.8 MPa. The reaction mixture is stirred for at least 30 minutes.[15]

Catalyst Hydrolysis: After the reaction, the mixture is cooled and discharged into a dilute

aqueous hydrochloric acid solution to hydrolyze and neutralize the catalyst.

Washing: The organic layer is washed with water until it is neutral.

Purification: The crude product mixture is then subjected to vacuum distillation to separate

the desired 2-sec-butylphenol from unreacted phenol and other isomers and byproducts.

Analytical Protocol: Isomeric Purity by GC-MS
Objective: To determine the isomeric purity of a 2-butylphenol sample using Gas

Chromatography-Mass Spectrometry (GC-MS).

Materials and Instrumentation:
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2-Butylphenol sample

High-purity solvent (e.g., dichloromethane or methanol)

Derivatizing agent (e.g., BSTFA)

GC-MS system with a suitable capillary column (e.g., DB-5ms)

Autosampler vials

Procedure:

Sample Preparation: Accurately weigh and dissolve a small amount of the 2-butylphenol
sample in the chosen solvent. For improved chromatographic performance, derivatization

may be performed by adding a silylating agent like BSTFA and heating the mixture (e.g., at

60°C for 30 minutes).[16]

GC-MS Conditions:

Injector: Set to 250°C with a split injection mode.

Carrier Gas: Helium at a constant flow rate.

Oven Program: Start at a low temperature (e.g., 100°C), hold for a few minutes, then ramp

at a controlled rate (e.g., 10°C/min) to a final temperature (e.g., 250°C) and hold.[16]

MS Detector: Operate in Electron Ionization (EI) mode, scanning a mass range of m/z 40-

450.[16]

Data Analysis: Identify the peaks for each isomer based on their retention times and mass

spectra. The relative percentage of each isomer is calculated from the area of its

corresponding peak in the total ion chromatogram.

Biological Activity and Signaling Pathways
While data on the specific biological pathways of single-substituted 2-butylphenols is limited,

the closely related compound 2,4-di-tert-butylphenol (2,4-DTBP) is well-studied and known for
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its diverse biological activities, including antioxidant, anti-inflammatory, and antimicrobial

effects.[4][17]

Notably, 2,4-DTBP has been identified as an environmental obesogen that can induce

adipogenesis (the formation of fat cells).[18][19] This occurs through the activation of the

Retinoid X Receptor (RXR). 2,4-DTBP binds to RXRα, which then forms a heterodimer with

Peroxisome Proliferator-Activated Receptor gamma (PPARγ).[18] This activated PPARγ/RXRα

complex binds to specific DNA sequences, known as Peroxisome Proliferator Response

Elements (PPREs), in the promoter regions of target genes. This binding initiates the

transcription of genes responsible for adipocyte differentiation and lipid metabolism, such as

FABP4 and LPL.[18]
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2,4-DTBP Signaling Pathway in Adipogenesis
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Activation of the PPARγ/RXRα pathway by 2,4-di-tert-butylphenol.
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Safety and Handling
2-Butylphenol isomers are classified as hazardous chemicals. They are corrosive and can

cause severe skin and eye burns.[3] They are also harmful if swallowed or absorbed through

the skin and can cause burns to the digestive and respiratory tracts.[3]

Precautionary Measures:

Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood.

Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-resistant

gloves, and eye/face protection.

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist.

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents, bases, and acid chlorides.[20]

First Aid: In case of contact, immediately flush eyes or skin with plenty of water for at least 15

minutes and seek immediate medical attention. If ingested, do NOT induce vomiting. If

inhaled, move to fresh air.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.semanticscholar.org/paper/Natural-Sources-and-Bioactivities-of-and-Its-Zhao-Wang/9951c732ea572a560d60e39cca6461d3b2468eca
https://www.semanticscholar.org/paper/Natural-Sources-and-Bioactivities-of-and-Its-Zhao-Wang/9951c732ea572a560d60e39cca6461d3b2468eca
https://www.researchgate.net/publication/233440159_Synthesis_of_24-Di-tert-butylphenol_over_TPA-SBA-15_catalyst
https://www.benchchem.com/pdf/Application_Note_and_Protocol_Synthesis_of_2_4_Di_tert_butylphenol_via_Phenol_Alkylation.pdf
http://orgsyn.org/demo.aspx?prep=cv9p0356
https://scispace.com/papers/2-4-di-tert-butylphenol-preparation-method-249nzovqts
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Physicochemical_Properties_of_2_4_Di_tert_butylphenol.pdf
https://en.wikipedia.org/wiki/2-tert-Butylphenol
https://vinatiorganics.com/2021/10/14/a-detailed-brief-about-natural-sources-and-bioactivities-of-2-4-di-tert-butylphenol/
https://vinatiorganics.com/2021/10/14/a-detailed-brief-about-natural-sources-and-bioactivities-of-2-4-di-tert-butylphenol/
https://caccl-sdccd.alma.exlibrisgroup.com/discovery/fulldisplay/cdi_doaj_primary_oai_doaj_org_article_d92b0180a328415aa3dc883f9a7a3910/01CACCL_SDCCD:SDCITY
https://vinatiorganics.com/2023/03/09/understanding-butylphenol-properties-uses-and-production/
https://vinatiorganics.com/2023/03/09/understanding-butylphenol-properties-uses-and-production/
https://patents.google.com/patent/CN1064342C/en
https://patents.google.com/patent/CN1064342C/en
https://www.benchchem.com/pdf/Assessing_the_Isomeric_Purity_of_2_2_Methoxyethyl_phenol_A_Comparative_Guide_to_Analytical_Techniques.pdf
https://www.mdpi.com/2305-6304/12/12/869
https://pmc.ncbi.nlm.nih.gov/articles/PMC9969416/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9969416/
https://www.biorxiv.org/content/10.1101/2022.10.08.511439v1
https://www.guidechem.com/encyclopedia/2-sec-butylphenol-dic1056.html
https://www.benchchem.com/product/b3051182#2-butylphenol-cas-number-and-properties
https://www.benchchem.com/product/b3051182#2-butylphenol-cas-number-and-properties
https://www.benchchem.com/product/b3051182#2-butylphenol-cas-number-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3051182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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